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Compound of Interest

Compound Name: Nickel;sulfuric acid;hydrate

CAS No.: 10101-98-1

Cat. No.: B158611

Get Quote

Comparative Stability Guide: Nickel Sulfate
Hydrate Forms
Focus: Hexahydrate (ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline

ng-star-inserted">

-NiSO

H

O) vs. Heptahydrate (NiSO

H

O)[1]

Executive Summary: The Stoichiometry Trap
For researchers in battery precursor synthesis, electroplating, and catalysis, the precise

hydration state of Nickel Sulfate is a critical variable often overlooked. While Nickel Sulfate
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Hexahydrate is the industry-standard "stable" form, the Heptahydrate can form inadvertently

during crystallization below 30.7°C.

The Core Risk: The Heptahydrate is thermodynamically unstable at typical laboratory

temperatures (>30.7°C) and low humidity. It spontaneously effloresces (loses water) to form the

Hexahydrate, creating a "moving target" for molecular weight calculations. Using a

Heptahydrate sample that has partially degraded into Hexahydrate will result in nickel over-

dosing in stoichiometric reactions.

This guide provides the physicochemical grounding and experimental protocols to distinguish,

quantify, and stabilize these forms.

Physicochemical Characterization
The stability difference is rooted in the crystal lattice energy and the coordination of the seventh

water molecule.

Comparative Properties Table
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Feature
Hexahydrate (

-form)

Heptahydrate

(Morenosite)
Implication

Formula

NiSO

H

O

NiSO

H

O

MW shift of ~18 g/mol

(6.8% error)

MW 262.85 g/mol 280.86 g/mol
Critical for precursor

weighing

Crystal System

Tetragonal (P4

2

2)

Orthorhombic (P2

2

2

)

Distinguishable via

XRD

Stability Zone 30.7°C – 53.3°C < 30.7°C
Heptahydrate requires

cold storage

Appearance Blue-green / Emerald Green / Pale Green
Visual distinction is

difficult

Density 2.07 g/cm 1.95 g/cm Heptahydrate is less

dense
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Technical Insight: In the Hexahydrate, the Ni

ion is octahedrally coordinated by 6 water molecules

.[2] In the Heptahydrate, the seventh water molecule is not coordinated to the metal

but is held in the lattice by hydrogen bonding. This "lattice water" is energetically

easier to remove than the "coordination water," leading to the Heptahydrate's

instability.

Stability Analysis & Phase Transitions
Thermal Stability (TGA/DSC Logic)
The dehydration of Nickel Sulfate is not a single step; it is a cascade of phase transitions driven

by thermal energy.

Transition 1 (Ambient - 50°C):

Heptahydrate is metastable.[2] If left at 25°C in dry air, it slowly loses the 7th water

molecule to become Hexahydrate.

Hexahydrate remains stable until ~53.3°C, where the

-form (tetragonal) transitions to the

-form (monoclinic).[1]

Transition 2 (100°C - 120°C):

Rapid loss of coordination water. The material degrades to lower hydrates (Tetrahydrate

Monohydrate).

Transition 3 (>280°C):
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Formation of the Monohydrate (NiSO

H

O).[1][2] This single water molecule is tightly bound.

Transition 4 (>330°C - 400°C):

Complete dehydration to Anhydrous NiSO

(Yellow-green solid).

Environmental Stability (Humidity)
Efflorescence: The Heptahydrate has a high vapor pressure. If the ambient Relative Humidity

(RH) drops below its equilibrium point (often <70% RH at 25°C), it will dehydrate.

Caking: The transition from Hepta

Hexa releases water, which can cause crystal bridging and caking in storage drums.

Visualizing the Phase Stability
The following diagram maps the stability zones based on temperature.

Typical Lab Conditions (20-25°C)

Heptahydrate
(NiSO4·7H2O)
Stable < 30.7°C

α-Hexahydrate
(NiSO4·6H2O)

Stable 30.7°C - 53.3°C

Heat > 30.7°C
or Low Humidity

Cool < 30.7°C
(Slow Kinetics)

β-Hexahydrate
(NiSO4·6H2O)

Stable 53.3°C - ~100°C

Heat > 53.3°C
Lower Hydrates

(Tetra/Mono)
> 100°C

Heat > 100°C

Click to download full resolution via product page

Figure 1: Thermal stability map of Nickel Sulfate hydrates. Note that standard lab temperatures

favor the Heptahydrate thermodynamically, but commercial reagents are usually Hexahydrate

due to shelf-stability processing.
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Experimental Protocols
Protocol A: Differential Identification (XRD)
Goal: Definitively distinguish Hexahydrate from Heptahydrate using crystal structure.

Sample Prep: Grind the sample gently. Do not over-grind, as the frictional heat can induce

dehydration (Hepta

Hexa).

Instrument: Powder X-Ray Diffractometer (Cu K

radiation).

Scan Parameters: 2

range 10°–60°.

Analysis:

Heptahydrate (Orthorhombic): Look for characteristic peaks at low angles distinct from the

tetragonal pattern.

Hexahydrate (Tetragonal): Matches ICDD PDF card 00-025-0605 (or similar).

Key Differentiator: The Heptahydrate will show a distinct peak shift due to the larger unit

cell volume (

Å

vs

Å

for Hexa).

Protocol B: Thermogravimetric Water Quantification
(TGA)
Goal: Calculate exact water content to determine
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in NiSO

H

O.

Instrument: TGA (e.g., TA Instruments or Mettler Toledo).

Crucible: Alumina or Platinum (open pan).

Method:

Equilibrate at 25°C.

Ramp 10°C/min to 450°C.

Purge gas: N

(40 mL/min).

Calculation:

Measure Mass Loss (

) between 25°C and 400°C.

Theoretical Loss for Heptahydrate:

Theoretical Loss for Hexahydrate:

Decision: If mass loss is >42%, the sample contains Heptahydrate.

Protocol C: The "Shake Test" (Quick Field Check)
Goal: Qualitative assessment of free water/efflorescence.

Place 10g of crystals in a sealed glass vial.

Heat gently to 35°C (water bath) for 30 mins.
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Observation:

If condensation forms rapidly on the glass or the crystals turn opaque/powdery, the sample

was likely Heptahydrate undergoing phase transition and releasing lattice water.

Hexahydrate is stable at this temperature and will remain crystalline without releasing

significant moisture.[3]

Decision Workflow: Which Form Do You Have?
Use this logic flow to assess incoming raw materials or stored samples.

Unknown NiSO4 Sample

Visual Inspection:
Is it caked or powdery?

Run TGA
(Ramp to 400°C)

Sample Prep

Mass Loss ~45%
Identified: HEPTAHYDRATE

Loss > 44%

Mass Loss ~41%
Identified: HEXAHYDRATE

Loss 40-41.5%

Mass Loss 42-44%
Identified: MIXED PHASE

(Unstable)

Loss 42-44%

Action: Recrystallize
or Dry to Hexahydrate

Requires Correction

Click to download full resolution via product page

Figure 2: Workflow for identifying and validating Nickel Sulfate hydration state.
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Conclusion & Recommendation
For high-precision applications (drug development, battery synthesis), Nickel Sulfate

Hexahydrate (

-form) is the superior candidate due to its wider thermal stability window (up to 53°C) and
resistance to efflorescence under standard storage conditions.

Critical Recommendation: If you purchase "Nickel Sulfate" without a specified hydrate form,

assume it is a mixture. Always perform a TGA or gravimetric nickel determination (EDTA

titration) to establish the exact Molecular Weight before calculating stoichiometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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forms]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158611/docs#assessing-the-stability-of-different-
nickel-sulfate-hydrate-forms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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